3-(3,4-dimethoxyphenyl)-11-[2-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Specification

• Molecular Formula: C28H25F3N2O3
• Molecular Weight: 494.5 g/mol
• IUPAC Name: 9-(3,4-dimethoxyphenyl)-6-[2-(trifluoromethyl)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C28H25F3N2O3/c1-35-24-12-11-16(15-25(24)36-2)17-13-22-26(23(34)14-17)27(33-21-10-6-5-9-20(21)32-22)18-7-3-4-8-19(18)28(29,30)31/h3-12,15,17,27,32-33H,13-14H2,1-2H3
• Standard InChI Key: XARIKKKVMUHCHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=C5C(F)(F)F)C(=O)C2)OC

Introduction

3-(3,4-dimethoxyphenyl)-11-[2-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]14diazepin-1-one is a complex organic compound belonging to the dibenzo diazepine family. This class of compounds is known for its diverse biological properties and potential therapeutic applications, particularly in treating neurological disorders such as anxiety and depression.

Key Features:

• Chemical Structure: The compound features a dibenzo diazepine backbone with additional phenyl rings substituted at specific positions, including a 3,4-dimethoxyphenyl group and a 2-(trifluoromethyl)phenyl group.

• Molecular Formula: The molecular formula for this compound is not explicitly provided in the available literature, but it is expected to be similar to related compounds in the dibenzo diazepine class, with a molar mass of approximately 378.46 g/mol for a similar compound.

• Synthesis: The synthesis typically involves multi-step organic reactions requiring careful control of reaction conditions such as temperature and pH to ensure high yields and purity.

Synthesis Overview:

The synthesis of 3-(3,4-dimethoxyphenyl)-11-[2-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one involves complex organic reactions. These processes often require precise conditions to achieve optimal yields and purity. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to characterize the compound at each stage of synthesis.

Therapeutic Applications:

• Anxiety and Depression: The compound represents a promising area for further research into its biological effects and therapeutic potential, particularly in treating anxiety and depression.

• Neurological Disorders: Its unique structural features suggest potential applications in managing various neurological disorders.

Future Directions:

• Structural Analysis: Techniques such as X-ray crystallography or computational modeling can be used to predict its three-dimensional conformation and interactions with biological targets.

• Pharmacological Evaluation: Further pharmacological evaluation is necessary to fully understand its potential therapeutic applications and side effects.

Data Table: Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight	Potential Applications
3-(3,4-dimethoxyphenyl)-11-[2-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]14diazepin-1-one	Not explicitly provided	Approximately 378.46 g/mol (similar compound)	Anxiety, Depression, Neurological Disorders
3-(3,4-dimethoxyphenyl)-10-hexanoyl-11-[4-(trifluoromethyl)phenyl]-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]14diazepin-1-one	C34H35F3N2O4	592.65 g/mol	Not specified in available literature
2,3,4,5-tetrahydro13diazepino[1,2-a]benzimidazole derivatives	Varies	Varies	Anxiolytic, Analgesic Agents